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Compound of Interest

N-TRIFLUOROACETYL-3,4-
(METHYLENEDIOXY)ANILINE

Cat. No.: B029959

Compound Name:

For Research Use Only. Not for use in diagnostic procedures.

Abstract

N-Trifluoroacetyl-3,4-(methylenedioxy)aniline is a research chemical that serves as a
valuable synthetic intermediate and building block in medicinal chemistry and organic
synthesis. Its trifluoroacetyl group offers a protective strategy for the amine functionality of 3,4-
(methylenedioxy)aniline, a precursor to various biologically active compounds. This document
provides detailed application notes, including physicochemical properties and potential uses,
along with a comprehensive experimental protocol for its synthesis.

Physicochemical Properties

A summary of the key physicochemical properties of N-Trifluoroacetyl-3,4-
(methylenedioxy)aniline is presented in the table below.
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Property Value Reference
CAS Number 85575-56-0 [1][21[3]
Molecular Formula CoHeFsNO3 [11[2][3]
Molecular Weight 233.14 g/mol [1112][3]
Appearance Pale Violet Solid [2]

Purity (by HPLC) 99.34% [1]

Storage 2-8°C Refrigerator [1112]

N-(1,3-benzodioxol-5-yl)-2,2,2-
IUPAC Name ] ] [11[2]
trifluoroacetamide

N-Trifluoroacetyl-3,4-
Synonyms , . [1][2]
(methylenedioxy)aniline

Applications

N-Trifluoroacetyl-3,4-(methylenedioxy)aniline is primarily utilized as a synthetic intermediate
in the development of more complex molecules. The trifluoroacetyl group serves as a
protecting group for the primary amine of 3,4-(methylenedioxy)aniline, allowing for selective
reactions at other positions of the molecule. The parent compound, 3,4-
(methylenedioxy)aniline, is a well-established precursor in the synthesis of various
pharmacologically active compounds, including inhibitors of monoamine oxidase (MAQO) and
acetylcholinesterase (AChE), which are targets for neurodegenerative diseases.[1] It is also a
key building block for the construction of heterocyclic systems.[4]

Potential applications of N-Trifluoroacetyl-3,4-(methylenedioxy)aniline include:

¢ As a protected building block: In multi-step organic syntheses, the trifluoroacetyl group can
be readily removed under basic conditions to deprotect the amine, which can then undergo
further reactions such as N-alkylation or cyclization.[5]

» Precursor for heterocyclic synthesis: After deprotection, the resulting 3,4-
(methylenedioxy)aniline can be used in condensation reactions to form fused heterocyclic
systems, which are common scaffolds in medicinal chemistry.[4]
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 Intermediate in the synthesis of bioactive molecules: Given the biological activity of
derivatives of 3,4-(methylenedioxy)aniline, this compound is a potential starting material for
the synthesis of novel drug candidates.

Experimental Protocols
Synthesis of N-Trifluoroacetyl-3,4-
(methylenedioxy)aniline

This protocol is adapted from general procedures for the trifluoroacetylation of anilines.

Materials:

3,4-(Methylenedioxy)aniline

 Trifluoroacetic anhydride (TFAA)

e Pyridine

e Dichloromethane (DCM), anhydrous

o Saturated aqueous sodium bicarbonate (NaHCOs) solution
e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)
e Round-bottom flask

o Magnetic stirrer and stir bar

e Dropping funnel

* Ice bath

e Separatory funnel

 Rotary evaporator
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o Standard glassware for extraction and filtration
Procedure:

e Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,
dissolve 3,4-(methylenedioxy)aniline (1.0 eq) in anhydrous dichloromethane (DCM). Add
pyridine (1.1 eq) to the solution. Cool the flask to 0°C in an ice bath.

o Addition of Trifluoroacetic Anhydride: While stirring, add trifluoroacetic anhydride (1.1 eq)
dropwise to the cooled solution via a dropping funnel over a period of 15-20 minutes.
Maintain the temperature at 0°C during the addition.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer
chromatography (TLC).

o Work-up: Upon completion of the reaction, quench the reaction by slowly adding water.
Transfer the mixture to a separatory funnel.

o Extraction: Wash the organic layer sequentially with saturated aqueous NaHCOs solution
and brine.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOa or NazSOa4, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by recrystallization or column chromatography
on silica gel to yield N-Trifluoroacetyl-3,4-(methylenedioxy)aniline as a solid.

Safety Precautions:

 Trifluoroacetic anhydride is corrosive and moisture-sensitive. Handle it in a fume hood with
appropriate personal protective equipment (PPE), including gloves and safety glasses.

e Pyridine is a flammable and toxic liquid. Use in a well-ventilated fume hood.

e Dichloromethane is a volatile and potentially carcinogenic solvent. Handle with care in a
fume hood.
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Caption: Synthetic workflow for N-Trifluoroacetyl-3,4-(methylenedioxy)aniline.
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Caption: Potential synthetic applications of the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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